Cas no 909114-68-7 ((9H-Fluoren-9-ylmethoxycarbonyl)-phenylamino-acetic acid)

(9H-Fluoren-9-ylmethoxycarbonyl)-phenylamino-acetic acid (Fmoc-Phe-OH) is a protected amino acid derivative widely used in peptide synthesis. The Fmoc (9-fluorenylmethoxycarbonyl) group serves as a temporary protecting group for the amine functionality, enabling selective deprotection under mild basic conditions without affecting other sensitive moieties. This compound is particularly valuable in solid-phase peptide synthesis (SPPS) due to its stability under acidic conditions and efficient removal with piperidine. Its phenylalanine side chain contributes hydrophobic character to peptide sequences, making it useful in designing bioactive molecules. The high purity and consistent performance of Fmoc-Phe-OH ensure reliable coupling efficiency, minimizing side reactions. It is a staple in pharmaceutical research, protein engineering, and materials science applications.
(9H-Fluoren-9-ylmethoxycarbonyl)-phenylamino-acetic acid structure
909114-68-7 structure
Product Name:(9H-Fluoren-9-ylmethoxycarbonyl)-phenylamino-acetic acid
CAS No:909114-68-7
MF:C23H19NO4
MW:373.401266336441
MDL:MFCD18328440
CID:4664730
PubChem ID:15284050
Update Time:2025-06-23

(9H-Fluoren-9-ylmethoxycarbonyl)-phenylamino-acetic acid Chemical and Physical Properties

Names and Identifiers

    • N-Fmoc-N-phenyl-glycine
    • 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(phenyl)amino)acetic acid
    • 2-[N-(9H-fluoren-9-ylmethoxycarbonyl)anilino]acetic acid
    • (9H-Fluoren-9-ylmethoxycarbonyl)-phenylamino-acetic acid
    • MDL: MFCD18328440
    • Inchi: 1S/C23H19NO4/c25-22(26)14-24(16-8-2-1-3-9-16)23(27)28-15-21-19-12-6-4-10-17(19)18-11-5-7-13-20(18)21/h1-13,21H,14-15H2,(H,25,26)
    • InChI Key: KLYCHCROKLFIEG-UHFFFAOYSA-N
    • SMILES: C(O)(=O)CN(C(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O)C1=CC=CC=C1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7

(9H-Fluoren-9-ylmethoxycarbonyl)-phenylamino-acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB475464-1 g
[(9H-Fluoren-9-ylmethoxycarbonyl)-phenyl-amino]-acetic acid
909114-68-7
1g
€295.70 2022-03-01
abcr
AB475464-5 g
[(9H-Fluoren-9-ylmethoxycarbonyl)-phenyl-amino]-acetic acid
909114-68-7
5g
€802.00 2022-03-01
TRC
H183770-250mg
[(9H-Fluoren-9-ylmethoxycarbonyl)-phenylamino]-acetic acid
909114-68-7
250mg
$ 420.00 2022-06-04
TRC
H183770-500mg
[(9H-Fluoren-9-ylmethoxycarbonyl)-phenylamino]-acetic acid
909114-68-7
500mg
$ 695.00 2022-06-04
Chemenu
CM457603-500mg
2-([(9H-FLUOREN-9-YLMETHOXY)CARBONYL](PHENYL)AMINO)ACETIC ACID
909114-68-7 95%+
500mg
$195 2024-07-20
Enamine
EN300-814203-0.05g
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(phenyl)amino)acetic acid
909114-68-7 95.0%
0.05g
$61.0 2025-02-20
Enamine
EN300-814203-0.1g
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(phenyl)amino)acetic acid
909114-68-7 95.0%
0.1g
$89.0 2025-02-20
Enamine
EN300-814203-0.25g
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(phenyl)amino)acetic acid
909114-68-7 95.0%
0.25g
$128.0 2025-02-20
Enamine
EN300-814203-0.5g
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(phenyl)amino)acetic acid
909114-68-7 95.0%
0.5g
$241.0 2025-02-20
Enamine
EN300-814203-1.0g
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(phenyl)amino)acetic acid
909114-68-7 95.0%
1.0g
$342.0 2025-02-20

Additional information on (9H-Fluoren-9-ylmethoxycarbonyl)-phenylamino-acetic acid

Introduction to (9H-Fluoren-9-ylmethoxycarbonyl)-phenylamino-acetic Acid (CAS No. 909114-68-7)

(9H-Fluoren-9-ylmethoxycarbonyl)-phenylamino-acetic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine due to its unique structural properties and potential applications. This compound, identified by the CAS number 909114-68-7, belongs to a class of molecules that exhibit promising characteristics for use in drug development and therapeutic interventions.

The molecular structure of (9H-Fluoren-9-ylmethoxycarbonyl)-phenylamino-acetic acid incorporates a fluorene moiety, which is known for its rigidity and stability, making it an attractive scaffold for designing biologically active molecules. The presence of a methoxycarbonyl group and a phenylamino-acetic acid moiety further enhances its potential as a pharmacophore, contributing to its interactions with biological targets.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural features of (9H-Fluoren-9-ylmethoxycarbonyl)-phenylamino-acetic acid make it a candidate for further exploration in this context. Specifically, the fluorene ring can serve as a hydrophobic anchor, while the amino and carboxylic acid functionalities provide opportunities for hydrogen bonding and ionic interactions with biological targets.

One of the most compelling aspects of this compound is its potential application in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The methoxycarbonyl group in (9H-Fluoren-9-ylmethoxycarbonyl)-phenylamino-acetic acid can be particularly useful in this regard, as it can be used to stabilize peptide-like structures and enhance their pharmacological properties.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their favorable physicochemical properties, such as improved metabolic stability and lipophilicity. The incorporation of a fluorene ring into the molecular structure of (9H-Fluoren-9-ylmethoxycarbonyl)-phenylamino-acetic acid aligns with this trend, making it a valuable candidate for further investigation.

The compound has also shown promise in preclinical studies as a potential scaffold for kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By targeting kinases, (9H-Fluoren-9-ylmethoxycarbonyl)-phenylamino-acetic acid could potentially modulate these pathways and provide therapeutic benefits.

In addition to its applications in drug development, this compound may find utility in materials science and nanotechnology. The unique structural properties of fluorene derivatives have been explored for their use in organic light-emitting diodes (OLEDs), photovoltaic cells, and other advanced materials. The presence of functional groups such as methoxycarbonyl and amino-acetic acid in (9H-Fluoren-9-ylmethoxycarbonyl)-phenylamino-acetic acid could enhance its compatibility with these applications.

The synthesis of (9H-Fluoren-9-ylmethoxycarbonyl)-phenylamino-acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the synthetic prowess but also underscore the compound's complexity and potential for further structural modifications.

Evaluation of the pharmacokinetic properties of (9H-Fluoren-9-ylmethoxycarbonyl)-phenylamino-acetic acid is essential for understanding its potential therapeutic applications. Studies have begun to explore its solubility, stability, and metabolic pathways, which are critical factors determining its bioavailability and efficacy. Preliminary data suggest that modifications to the molecular structure could enhance these properties significantly.

The growing body of research on fluorene derivatives continues to expand their applications across various fields. For instance, recent advancements in imaging techniques have leveraged fluorene-based probes for visualizing biological processes at the molecular level. The versatility of (9H-Fluoren-9-ylmethoxycarbonyl)-phenylamino-acetic acid makes it a promising candidate for developing novel imaging agents that could aid in early disease detection and diagnosis.

In conclusion, (9H-Fluoren-9-ylmethoxycarbonic acid)-(phenylamino)acetic acid (CAS No. 909114687) represents a significant advancement in pharmaceutical chemistry with diverse applications ranging from drug development to materials science. Its unique structural features offer numerous opportunities for further exploration and innovation.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd